Cas no 2350152-66-6 ((2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol)

2350152-66-6 structure
Product Name:(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol
CAS No:2350152-66-6
Molecular Formula:C9H11Cl2NO
Molecular Weight:220.095740556717
CID:5559973
PubChem ID:69363393
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol Properties
Names and Identifiers
-
- SCHEMBL5230730
- EN300-27780643
- (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol
- 2350152-66-6
-
- InChIKey: HAEZGCGMFWHCLN-QMMMGPOBSA-N
- Inchi: 1S/C9H11Cl2NO/c10-7-1-2-9(11)6(3-7)4-8(12)5-13/h1-3,8,13H,4-5,12H2/t8-/m0/s1
- SMILES: ClC1C=CC(=CC=1C[C@@H](CO)N)Cl
Computed Properties
- Exact Mass: 219.0217694g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 219.0217694g/mol
- Heavy Atom Count: 13
- Complexity: 157
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 46.2Ų
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P027WLF-50mg |
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol |
2350152-66-6 | 95% | 50mg |
$363.00 | 2024-05-23 | |
Aaron | AR027WTR-50mg |
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol |
2350152-66-6 | 95% | 50mg |
$372.00 | 2025-02-15 | |
Enamine | EN300-27780643-0.05g |
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol |
2350152-66-6 | 95% | 0.05g |
$252.0 | 2023-09-09 |
(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol Related Literature
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Guodong Zhao Green Chem., 2019,21, 64-68
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4. Back matter
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Sergio H. Szajnman,Leena Malayil,Alyssa Smith,Silvia N. J. Moreno,Roberto Docampo,Juan B. Rodriguez Org. Biomol. Chem., 2012,10, 1424-1433
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Hongling Huang,Chang Yu,Xiaotong Han,Huawei Huang,Qianbing Wei,Wei Guo,Zhao Wang Energy Environ. Sci., 2021,14, 6055-6055
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Natsuki Yabune,Hiroshi Nakajima,Takanori Nishioka Dalton Trans., 2020,49, 7680-7683
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Chaoyang Zhang,Yu Ma,Xianggui Xue Phys. Chem. Chem. Phys., 2015,17, 11469-11480
2350152-66-6 ((2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol) Related Products
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